BENGHE Methodological & Application

Check Availability & Pricing

Application Note: ADME Profiling of the Wip1l
Inhibitor GSK2830371-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK 2830371-d4

Cat. No.: B1154372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wild-type p53-induced phosphatase 1 (Wipl), also known as protein phosphatase, Mg2+/Mn2+
dependent 1D (PPM1D), is a serine/threonine phosphatase that has emerged as a critical
regulator in the DNA damage response (DDR) and cell cycle control pathways.[1][2][3][4][5]
Wip1 functions as a negative regulator of key tumor-suppressing proteins such as p53, ataxia-
telangiectasia mutated (ATM), and checkpoint kinases 1 and 2 (Chk1/2).[3][4] Overexpression
of Wip1 has been observed in various human cancers, making it an attractive therapeutic
target.[2][3][4]

GSK2830371 is a potent and highly selective allosteric inhibitor of Wip1l phosphatase with an
IC50 of 6 nM.[6][7] By inhibiting Wip1, GSK2830371 can restore the activity of tumor
suppressor pathways, leading to cell cycle arrest and apoptosis in cancer cells.[8][9] The
deuterated analog, GSK2830371-d4, is often utilized as an internal standard in bioanalytical
methods for accurate quantification in complex biological matrices. Understanding the
Absorption, Distribution, Metabolism, and Excretion (ADME) properties of Wip1 inhibitors is
crucial for their development as therapeutic agents. This application note provides an overview
of the key in vitro and in vivo ADME studies for characterizing compounds like GSK2830371-
d4, along with detailed experimental protocols. While specific quantitative data for
GSK2830371-d4 is not publicly available, this document presents illustrative data in a
structured format to guide researchers.
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Wip1l Signaling Pathway

The following diagram illustrates the central role of Wip1 in the DNA damage response
pathway.
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Wip1 Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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